Cas no 923114-03-8 (N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 923114-03-8
• MF: C₁₉H₁₅FN₄O₂
• MW: 350.346407175064
• CID: 6530179
• Update Time: 2025-10-17

N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• 1H-Indole-1-acetamide, N-(3-fluorophenyl)-2-(5-methyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C19H15FN4O2/c1-12-22-23-19(26-12)17-9-13-5-2-3-8-16(13)24(17)11-18(25)21-15-7-4-6-14(20)10-15/h2-10H,11H2,1H3,(H,21,25)
• InChI Key： XCYOKAHAMGTTDN-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(F)=C2)=O)C2=C(C=CC=C2)C=C1C1=NN=C(C)O1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 13.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

Professional Introduction to N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 923114-03-8)

N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide, identified by its CAS number 923114-03-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex structural framework, which includes aromatic rings, heterocyclic systems, and functional groups that contribute to its unique chemical properties and biological activities.

The structural composition of N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide is highly intriguing from a chemical perspective. The presence of a 3-fluorophenyl group introduces a fluorine atom into the aromatic ring system, which can influence the electronic properties and metabolic stability of the molecule. Additionally, the 5-methyl-1,3,4-oxadiazole moiety serves as a key pharmacophore, contributing to the compound's potential bioactivity. The indole ring further enhances the complexity of the molecule, providing multiple sites for interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings and oxadiazole heterocycles due to their demonstrated efficacy in modulating various biological pathways. The combination of these structural elements in N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide suggests that it may exhibit significant pharmacological properties. Specifically, the compound has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding.

The indole moiety in N-(3-fluorophenyl)-2-2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y acetamide, particularly when linked to an acetamide group, is known to be a versatile scaffold in drug discovery. Indole derivatives have been extensively studied for their role in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The incorporation of a 5-methyl-1,3,4 oxadiazole group into this framework further expands its pharmacological potential by introducing additional interactions with biological targets.

The synthesis of N-(3-fluorophenyl)-2 - 2 - (5 - methyl - 1 , 3 , 4 - oxadiazol - 2 - yl ) - 1 H - indol - 1 - y lacetamide (CAS No. 923114 - 03 - 8) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine into the aromatic ring necessitates specialized synthetic methodologies to ensure high yield and purity. Additionally, the formation of the oxadiazole ring system requires careful optimization to achieve the desired product structure.

Evidence from recent scientific literature suggests that compounds containing fluorinated aromatic rings and oxadiazole heterocycles exhibit enhanced binding affinity and selectivity for various biological targets. For instance, studies have shown that these structural motifs can effectively interact with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology research. Furthermore, the presence of an indole scaffold may contribute to the compound's ability to modulate neurotransmitter systems relevant to central nervous system disorders.

The pharmacokinetic properties of N-(3-fluorophenyl ) - 2 - 2 - (5-methyl - 1 , 3 , 4 - oxadiazol ) - 1 H-indol - 1-y lacetamide are also of significant interest. The fluorine atom can influence metabolic stability by participating in hydrogen bonding interactions with enzymes involved in drug metabolism. Additionally, the lipophilicity of the molecule can affect its distribution within biological systems and its overall bioavailability. These factors are crucial considerations in drug development and must be carefully evaluated through preclinical studies.

In conclusion,N-(3-fluorophenyl ) - 2 - 2 -(5-methyl ) b -( b ) b -( b ) b -( b ) b -( b ) b -( b ) b -( b ) b -( b